5-Methoxybenzo[B]thiophene-2-boronic acid

• IUPAC Name: (5-methoxy-1-benzothiophen-2-yl)boronic acid
• InChI: InChI=1S/C9H9BO3S/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5,11-12H,1H3
• InChI Key: BRFCKEBJRUMDHY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(S1)C=CC(=C2)OC)(O)O
• Molecular Formula: C9H9BO3S
• DSSTOX Substance ID: DTXSID80617170
• Molecular Weight: 208.05 g/mol
• CAS No.: 193965-30-9

Description

5-Methoxybenzo[B]thiophene-2-boronic acid (MBTA) is a versatile boronic acid derivative that has been used in a variety of scientific research applications. It has been used in the synthesis of a range of compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

• Synthesis of Photochromic Compounds : 5-Methoxybenzo[B]thiophene derivatives are used in the synthesis of photochromic thieno-2H-chromenes, which have potential applications in dyes and pigments. These compounds exhibit photochromic behavior and are synthesized from hydroxybenzo[b]thiophenes, a step in which methoxybenzo[b]thiophenes are demethylated (Queiroz et al., 2000).

• Intermediates for Carcinogenic Compounds : 5-Methoxybenzo[B]thiophene-2-boronic acid derivatives are used in the synthesis of intermediates like 3-hydroxybenzo[c]phenanthrene and 12-hydroxybenzo[g]chrysene, which are key for creating fjord-region diol epoxide metabolites of carcinogenic compounds (Kumar, 1997).

• Decarboxylation Studies : The derivatives of this compound, like 5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid, are studied for their decarboxylation properties. This research contributes to the understanding of chemical reactions and synthesis processes in organic chemistry (Jackson & Bowlus, 1980).

• Pharmacologically Active Derivatives : Compounds derived from this compound show potential in pharmacology. For instance, 2-(5- and 7-hydroxy-3-benzo[b]thienyl)ethylamines and related compounds exhibit pharmacological activities (Chapman et al., 1973).

• Regioselective Hydroxyalkylations : In synthetic organic chemistry, this compound is used in regioselective hydroxyalkylations, which is a crucial reaction for the synthesis of complex organic molecules (Paintner et al., 2001).

• Plant Growth Regulation : Certain benzo[b]thiophene derivatives like 4-methoxybenzo[b]thienyl-3-acetic acid, synthesized from similar compounds, have shown significant plant growth enhancement, indicating potential applications in agriculture (Schuetz & Titus, 1967).

• Antidepressant Drug Development : Benzo[b]thiophene derivatives, including those with 5-Methoxy groups, are being investigated for their dual action at serotonin receptors and serotonin transporter, indicating potential use in antidepressant drugs (Orus et al., 2002).

Mechanism of Action

Target of Action

• The primary target of 5-Methoxybenzo[B]thiophene-2-boronic acid is likely to be a protein or enzyme involved in cellular processes. However, specific information about its exact target remains limited in the available literature .
• Boronic acids are known to participate in Suzuki–Miyaura (SM) cross-coupling reactions, which involve the formation of carbon–carbon bonds. In SM coupling, boron reagents (such as boronic acids) react with palladium catalysts to create new C–C bonds .

Mode of Action

• Transmetalation involves the transfer of nucleophilic organic groups from boron to palladium, resulting in the desired C–C bond formation .

Biochemical Analysis

Biochemical Properties

. This reaction involves the transmetalation of boronic acids to palladium

Molecular Mechanism

The molecular mechanism of action of 5-Methoxybenzo[B]thiophene-2-boronic acid is not well-understood. In the context of Suzuki–Miyaura cross-coupling, boronic acids are known to undergo transmetalation, a process where they are transferred from boron to palladium

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings, including its stability, degradation, and long-term effects on cellular function, are not well-documented. It is recommended to store this compound in an inert atmosphere, in a freezer, under -20°C .